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Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxobutyl acetate is a bifunctional molecule containing both an aldehyde and an ester group.
This unique structural combination makes it a valuable intermediate in the synthesis of various
organic molecules, including pharmaceuticals and fine chemicals. However, the presence of
these two reactive functional groups also raises concerns about the compound's stability and
shelf-life. This technical guide provides an in-depth overview of the stability and recommended
storage conditions for 4-oxobutyl acetate, based on established principles of chemical stability
and forced degradation studies. While specific experimental data for this compound is not
extensively available in public literature, this guide extrapolates from the known reactivity of
aldehydes and esters to provide a robust framework for its handling, storage, and stability
assessment.

Chemical Properties

A clear understanding of the chemical properties of 4-oxobutyl acetate is fundamental to
predicting its stability.
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Property Value

Chemical Name 4-oxobutyl acetate
Synonyms 4-acetoxybutyraldehyde
CAS Number 6564-95-0

Molecular Formula CéeH1003

Molecular Weight 130.14 g/mol

Appearance Colorless liquid (predicted)
Boiling Point Not readily available

Solubilit Soluble in organic solvents; likely sparingly
olubili
d soluble in water

Predicted Stability and Degradation Pathways

The stability of 4-oxobutyl acetate is primarily influenced by the reactivity of its aldehyde and
ester functional groups. The following degradation pathways are predicted to be the most
significant:

Hydrolysis: The ester linkage is susceptible to hydrolysis under both acidic and basic
conditions, yielding acetic acid and 4-hydroxybutanal. The 4-hydroxybutanal can exist in
equilibrium with its cyclic hemiacetal form.

Oxidation: The aldehyde group is readily oxidized to a carboxylic acid, forming 4-
acetoxybutanoic acid. This can occur in the presence of atmospheric oxygen or other
oxidizing agents.

Polymerization/Aldol Condensation: Aldehydes can undergo self-condensation (aldol
condensation), especially in the presence of acid or base catalysts, leading to the formation
of higher molecular weight impurities.

Thermal Degradation: At elevated temperatures, decomposition may occur through various
mechanisms, including decarboxylation or cleavage of the ester group.
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+ Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of
radical species and subsequent degradation.
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Predicted Degradation Pathways of 4-Oxobutyl Acetate

4-Oxobutyl Acetate
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Workflow for Forced Degradation Studies

4-Oxobutyl Acetate Sample

Apply Stress Conditions

Analyze Stressed Samples

Identify Degradants & Pathways

Click to download full resolution via product page

 To cite this document: BenchChem. [Stability and Storage Conditions for 4-Oxobutyl Acetate:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600431#stability-and-storage-conditions-for-4-
oxobutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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